Cas no 1258702-05-4 (N-(1-Cyano-1-methylpropyl)-4-ethylbenzamide)

• Product Name: N-(1-Cyano-1-methylpropyl)-4-ethylbenzamide
• CAS No: 1258702-05-4
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• MDL: MFCD16371416
• CID: 5451715
• PubChem ID: 51089526
• Update Time: 2025-05-19

N-(1-Cyano-1-methylpropyl)-4-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS010353459
• N-(2-cyanobutan-2-yl)-4-ethylbenzamide
• 1258702-05-4
• Z756361558
• EN300-24005259
• N-(1-cyano-1-methylpropyl)-4-ethylbenzamide
• N-(1-Cyano-1-methylpropyl)-4-ethylbenzamide

• MDL： MFCD16371416
• Inchi： 1S/C14H18N2O/c1-4-11-6-8-12(9-7-11)13(17)16-14(3,5-2)10-15/h6-9H,4-5H2,1-3H3,(H,16,17)
• InChI Key： VFNKJTXHGDOFFN-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)CC)(=O)C1=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.037±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 407.5±38.0 °C(Predicted)
• pka: 11.92±0.46(Predicted)

Additional information on N-(1-Cyano-1-methylpropyl)-4-ethylbenzamide

N-(1-Cyano-1-methylpropyl)-4-ethylbenzamide (CAS No. 1258702-05-4): A Comprehensive Overview

N-(1-Cyano-1-methylpropyl)-4-ethylbenzamide (CAS No. 1258702-05-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound, often referred to in scientific literature by its systematic name, features a cyano group and an ethylbenzamide moiety, making it a subject of interest for researchers in medicinal chemistry and material science.

The molecular formula of N-(1-Cyano-1-methylpropyl)-4-ethylbenzamide is C14H18N2O, with a molecular weight of 230.31 g/mol. Its structure combines a benzamide core with a cyano-substituted alkyl chain, which contributes to its distinct physicochemical properties. Recent studies have explored its potential as a building block for more complex molecules, particularly in the development of novel pharmaceutical intermediates and specialty chemicals.

One of the most frequently asked questions about CAS 1258702-05-4 relates to its synthesis and purification methods. The compound is typically prepared through multi-step organic reactions involving amide bond formation and nitrile group introduction. Researchers have optimized these processes to achieve high yields and purity, making it more accessible for various applications. The growing interest in sustainable chemistry has also led to investigations into greener synthesis routes for this compound.

In terms of applications, N-(1-Cyano-1-methylpropyl)-4-ethylbenzamide has shown promise in several areas. Its structural features make it a potential candidate for drug discovery programs, particularly in the design of enzyme inhibitors or receptor modulators. The compound's cyano group offers opportunities for further chemical modifications, which is why it's increasingly being studied in combinatorial chemistry and high-throughput screening approaches.

The thermal stability and solubility characteristics of CAS 1258702-05-4 have made it interesting for material science applications as well. Some researchers are exploring its use as a precursor for advanced polymeric materials or as a component in specialty coatings. These investigations align with current trends in smart materials development and functional surface engineering.

From a commercial perspective, the market for N-(1-Cyano-1-methylpropyl)-4-ethylbenzamide has been steadily growing. Pharmaceutical and chemical companies are showing increased demand for this compound, particularly for research and development purposes. The global focus on precision medicine and targeted therapies has further driven interest in specialized building blocks like this one.

Quality control and analytical characterization of 1258702-05-4 are critical aspects for researchers and manufacturers. Standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and identity. These quality assurance measures are particularly important given the compound's potential use in sensitive applications.

Storage and handling recommendations for N-(1-Cyano-1-methylpropyl)-4-ethylbenzamide typically suggest keeping it in a cool, dry environment, protected from light and moisture. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this or any chemical compound.

The future outlook for CAS 1258702-05-4 appears promising, with ongoing research exploring new applications and derivatives. As the chemical industry continues to emphasize molecular diversity and structural complexity in drug discovery and material science, compounds like this are likely to remain important tools for innovation.

For researchers interested in obtaining N-(1-Cyano-1-methylpropyl)-4-ethylbenzamide, several specialty chemical suppliers now include it in their catalogs. The availability of this compound has improved significantly in recent years, reflecting its growing importance in various scientific fields.

In conclusion, 1258702-05-4 represents an interesting case study in how specialized organic compounds can find multiple applications across different scientific disciplines. Its unique combination of functional groups and adaptable chemical properties make it a valuable asset in modern chemical research and development.